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Compound of Interest

Compound Name: Isoxazole-3-carbaldehyde

Cat. No.: B1319062

An In-depth Technical Guide to the Health and Safety of Isoxazole-3-carbaldehyde

Introduction

Isoxazole-3-carbaldehyde is a heterocyclic aldehyde that serves as a versatile intermediate
and building block in organic synthesis.[1] Its applications are prominent in the development of
pharmaceuticals and agrochemicals, where the isoxazole ring and aldehyde functionality allow
for the construction of more complex, biologically active molecules.[1][2] Given its role in
research and development, a thorough understanding of its health and safety profile is
essential for professionals in laboratory and industrial settings. This guide provides
comprehensive safety data, handling procedures, and emergency protocols for isoxazole-3-
carbaldehyde, compiled from available safety data sheets and chemical information sources.

Chemical and Physical Properties

Understanding the physical state and chemical properties of a substance is the first step in safe
handling. Isoxazole-3-carbaldehyde is typically a solid or colorless liquid, and its key
properties are summarized below.[1][3]
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Property Value Source(s)
CAS Number 89180-61-0 [1][41[5][6]
Molecular Formula C4H3NO2 [1][6]
Molecular Weight 97.07 g/mol [1][6]
Appearance White Solid / Colorless liquid [11[3]

1,2-Oxazole-3-carbaldehyde,
Synonyms [1][6]
3-Isoxazolecarboxaldehyde

Storage Temperature 0-8 °C [1]

Hazard Identification and GHS Classification

Isoxazole-3-carbaldehyde is classified as hazardous under the Globally Harmonized System
(GHS). The primary hazards include acute oral toxicity, skin irritation, serious eye irritation, and
potential for skin sensitization.[5][6] A consolidated summary of its GHS classification from

various suppliers is provided below.
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Hazard Statement

Hazard Class Category Source(s)
(H-code)
o H302: Harmful if
Acute Toxicity, Oral Category 4 [5][6]
swallowed
] o H315: Causes skin
Skin Irritation Category 2 S [5]
irritation
) o H319: Causes serious
Serious Eye lIrritation Category 2 / 2A S [5]1[6]
eye irritation
) o H317: May cause an
Skin Sensitization Category 1 o ) [6]
allergic skin reaction
Specific target organ
o ) H335: May cause
toxicity — single Category 3 _ o [5]
respiratory irritation
exposure
) o H227: Combustible
Combustible Liquid Category 4 [5]

liquid

GHS Label Elements:

o Pictogram(s):

alt text

 Signal Word:Warning[5][6]

o Precautionary Statements (Consolidated):[5][6]

o Prevention: P261, P264, P270, P280

o Response: P301 + P312, P302 + P352, P305 + P351 + P338

o Disposal: P501

The logical workflow for determining and communicating these hazards is illustrated in the

diagram below.
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Step 1: Hazard Identification

Identify Intrinsic Hazards

(Review SDS: H302, H315, H319, H317)

Step 2: Exposg 're Assessment

Assess Exposure Potential
(Inhalation, Dermal, Ingestion)
(Frequency, Duration)

Step 3: Risk Characterization
\

Characterize Risk

(Combine Hazard and Exposure Info)

v Step 4: Risk Control

Engineering Controls Administrative Controls Personal Protective Equipment (PPE)
(Fume Hood) (SOPs, Training) (Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Health and safety information for isoxazole-3-
carbaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1319062#health-and-safety-information-for-
isoxazole-3-carbaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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